Cas no 857352-79-5 (1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine)
857352-79-5 structure
Product Name:1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine
CAS No:857352-79-5
MF:C7H11N5O3
MW:213.193940401077
CID:2808330
PubChem ID:127261536
Update Time:2025-04-21
1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine Chemical and Physical Properties
Names and Identifiers
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- 857352-79-5
- 1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine
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- Inchi: 1S/C7H11N5O3/c1-14-4-3-5(15-2)10-7(9-4)11-6(8)12-13/h3,13H,1-2H3,(H3,8,9,10,11,12)
- InChI Key: YERQZZNKKCTKLX-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(N=C(/N=C(\N)/NO)N=1)OC
Computed Properties
- Exact Mass: 213.08618923Da
- Monoisotopic Mass: 213.08618923Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 115Ų
1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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